Cas no 879471-50-8 (propyl 4-{3-(2-hydroxy-4-methoxyphenyl)-5-methyl-1H-pyrazol-4-yloxy}benzoate)

• Product Name: propyl 4-{3-(2-hydroxy-4-methoxyphenyl)-5-methyl-1H-pyrazol-4-yloxy}benzoate
• CAS No: 879471-50-8
• MF: C₂₁H₂₂N₂O₅
• MW: 382.409785747528
• CID: 5421183
• Update Time: 2025-05-23

propyl 4-{3-(2-hydroxy-4-methoxyphenyl)-5-methyl-1H-pyrazol-4-yloxy}benzoate Chemical and Physical Properties

Names and Identifiers

• propyl 4-((3-(2-hydroxy-4-methoxyphenyl)-5-methyl-1H-pyrazol-4-yl)oxy)benzoate
• Benzoic acid, 4-[[5-(2-hydroxy-4-methoxyphenyl)-3-methyl-1H-pyrazol-4-yl]oxy]-, propyl ester
• propyl 4-{3-(2-hydroxy-4-methoxyphenyl)-5-methyl-1H-pyrazol-4-yloxy}benzoate

• Inchi： 1S/C21H22N2O5/c1-4-11-27-21(25)14-5-7-15(8-6-14)28-20-13(2)22-23-19(20)17-10-9-16(26-3)12-18(17)24/h5-10,12,24H,4,11H2,1-3H3,(H,22,23)
• InChI Key： YJWGXBKPNKHCBV-UHFFFAOYSA-N
• SMILES： C(OCCC)(=O)C1=CC=C(OC2=C(C3=CC=C(OC)C=C3O)NN=C2C)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on propyl 4-{3-(2-hydroxy-4-methoxyphenyl)-5-methyl-1H-pyrazol-4-yloxy}benzoate

Propyl 4-{3-(2-Hydroxy-4-Methoxyphenyl)-5-Methyl-1H-Pyrazol-4-Yloxy}Benzoate: A Comprehensive Overview

Propyl 4-{3-(2-Hydroxy-4-Methoxyphenyl)-5-Methyl-1H-Pyrazol-4-Yloxy}Benzoate (CAS No. 879471-50-8) is a complex organic compound with a unique structure that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of benzoate esters, which are widely studied for their potential applications in drug development. The molecule's structure is characterized by a benzoate group linked to a pyrazole ring, which itself is substituted with hydroxy and methoxy groups. These functional groups contribute to the compound's biological activity and make it a promising candidate for various therapeutic applications.

The pyrazole ring in the molecule plays a pivotal role in its pharmacological properties. Pyrazoles are heterocyclic compounds known for their ability to interact with various biological targets, including enzymes and receptors. The presence of the 2-hydroxy-4-methoxyphenyl group attached to the pyrazole further enhances its bioactivity by introducing additional hydrogen bonding capabilities and electron-donating properties. Recent studies have shown that such substitutions can significantly improve the compound's solubility and bioavailability, making it more effective in vivo.

One of the most notable aspects of propyl 4-{3-(2-hydroxy-4-methoxyphenyl)-5-methyl-1H-pyrazol-4-yloxy}benzoate is its potential as an anti-inflammatory agent. Researchers have demonstrated that this compound exhibits potent inhibitory activity against cyclooxygenase (COX) enzymes, which are key players in inflammation and pain signaling. Unlike traditional nonsteroidal anti-inflammatory drugs (NSAIDs), this compound shows selectivity towards COX-2, reducing the risk of gastrointestinal side effects associated with long-term use of NSAIDs.

In addition to its anti-inflammatory properties, this compound has also been investigated for its antioxidant activity. The hydroxyl and methoxy groups on the phenyl ring contribute to the molecule's ability to scavenge free radicals, thereby protecting cells from oxidative damage. This makes it a potential candidate for use in oxidative stress-related disorders such as neurodegenerative diseases and cardiovascular conditions.

Recent advancements in computational chemistry have allowed researchers to model the interactions of propyl 4-{3-(2-hydroxy-4-methoxyphenyl)-5-methyl-1H-pyrazol-4-yloxy}benzoate with various biological targets at an atomic level. These studies have provided valuable insights into the molecular mechanisms underlying its pharmacological effects, paving the way for further optimization of its structure to enhance efficacy and reduce off-target effects.

The synthesis of this compound involves a multi-step process that combines principles from organic synthesis and catalysis. Key steps include the formation of the pyrazole ring through condensation reactions and subsequent functionalization to introduce the hydroxyl and methoxy substituents. The use of environmentally friendly catalysts and sustainable reaction conditions has become a focus in recent research, aligning with global efforts to promote green chemistry practices.

Despite its promising properties, there are still challenges associated with the development of propyl 4-{3-(2-hydroxy-4-methoxyphenyl)-5-methyl-1H-pyrazol-4-yloxy}benzoate as a therapeutic agent. Issues such as scalability, cost-effectiveness, and long-term safety profiles need to be addressed before it can be considered for clinical trials. However, ongoing research continues to explore innovative solutions to overcome these barriers.

In conclusion, propyl 4-{3-(2-hydroxy-4-methoxyphenyl)-5-methyl-1H-pyrazol-4-yloxy}benzoate (CAS No. 879471-50-8) represents a significant advancement in the field of medicinal chemistry. Its unique structure, combined with its potent anti-inflammatory and antioxidant properties, positions it as a promising candidate for future drug development. As research progresses, this compound has the potential to contribute significantly to the treatment of various inflammatory and oxidative stress-related diseases.